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molecular formula C15H11ClN2O2 B8797883 N-[4-(5-Chloro-benzooxazol-2-yl)-phenyl]-acetamide

N-[4-(5-Chloro-benzooxazol-2-yl)-phenyl]-acetamide

Cat. No. B8797883
M. Wt: 286.71 g/mol
InChI Key: XJXVGGUMZPQFHT-UHFFFAOYSA-N
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Patent
US08518980B2

Procedure details

To a solution of 4-(5-chlorobenzo[d]oxazol-2-yl)aniline (122.3 mg, 0.50 mmol) in pyridine (3 mL) at room temperature was added acetyl chloride (39 μL, 0.55 mmol). The resulting mixture was stirred at room temperature for 16 h. The solution was then poured into water, and the resulting precipitate collected by filtration. The solid was washed with diluted hydrochloric acid solution, followed by diluted sodium hydroxide solution, and then by water to afford 120 mg (84%) of the title compound (LCMS RT=6.38 min, MH+ 287.0)
Name
4-(5-chlorobenzo[d]oxazol-2-yl)aniline
Quantity
122.3 mg
Type
reactant
Reaction Step One
Name
acetyl chloride
Quantity
39 μL
Type
reactant
Reaction Step One
Name
pyridine
Quantity
3 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
84%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([C:10]3[CH:16]=[CH:15][C:13]([NH2:14])=[CH:12][CH:11]=3)=[N:7][C:6]=2[CH:17]=1.[C:18](Cl)(=[O:20])[CH3:19].O>N1C=CC=CC=1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([C:10]3[CH:16]=[CH:15][C:13]([NH:14][C:18](=[O:20])[CH3:19])=[CH:12][CH:11]=3)=[N:7][C:6]=2[CH:17]=1

Inputs

Step One
Name
4-(5-chlorobenzo[d]oxazol-2-yl)aniline
Quantity
122.3 mg
Type
reactant
Smiles
ClC=1C=CC2=C(N=C(O2)C2=CC=C(N)C=C2)C1
Name
acetyl chloride
Quantity
39 μL
Type
reactant
Smiles
C(C)(=O)Cl
Name
pyridine
Quantity
3 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the resulting precipitate collected by filtration
WASH
Type
WASH
Details
The solid was washed with diluted hydrochloric acid solution

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
ClC=1C=CC2=C(N=C(O2)C2=CC=C(C=C2)NC(C)=O)C1
Measurements
Type Value Analysis
AMOUNT: MASS 120 mg
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 83.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.